ethyl [3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]acetate

• IUPAC Name: ethyl 2-[3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl]acetate
• InChI: InChI=1S/C12H15F3N2O2/c1-2-19-10(18)7-17-9-6-4-3-5-8(9)11(16-17)12(13,14)15/h2-7H2,1H3
• InChI Key: KTGNKYDFSIWBJJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=C(CCCC2)C(=N1)C(F)(F)F
• Molecular Formula: C12H15F3N2O2
• Molecular Weight: 276.25 g/mol

Description

Ethyl [3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]acetate is a synthetic organic compound that belongs to the class of indazole derivatives. Indazole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications. The presence of a trifluoromethyl group in the compound enhances its chemical stability and biological activity, making it a compound of interest in various fields of research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl [3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]acetate typically involves the following steps:

Formation of the Indazole Core: The indazole core can be synthesized through the Fischer indole synthesis, which involves the reaction of a phenylhydrazine derivative with a ketone or aldehyde under acidic conditions.

Introduction of the Trifluoromethyl Group: The trifluoromethyl group can be introduced using trifluoromethylation reagents such as trifluoromethyl iodide or trifluoromethyl sulfonates.

Esterification: The final step involves the esterification of the indazole derivative with ethyl acetate under acidic or basic conditions to form this compound